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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B7773079 Get Quote

Comprehensive Safety and Handling Guide: Vat
Blue 6
This guide provides essential safety protocols, handling procedures, and disposal plans for Vat
Blue 6 (CAS No. 130-20-1), designed for laboratory and research professionals. Adherence to

these guidelines is critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Safety Summary
Vat Blue 6 is a blue powder that is insoluble in water.[1][2] While GHS hazard criteria are not

consistently met across all reports, it is prudent to handle this chemical with care due to

potential risks.[3] Key hazards include:

Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation.[4]

Inhalation: May cause irritation to the respiratory tract.[4]

Eye Contact: Dust may lead to irritation and inflammation.

Skin Contact: Prolonged or repeated contact may cause skin irritation.

Chronic Effects: There is a possibility of irreversible effects, and it is noted as a potential

occupational hepatotoxin.
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Physical and Chemical Properties
Property Value Source

Chemical Formula C₂₈H₁₂Cl₂N₂O₄

Molecular Weight 511.31 g/mol

Appearance Blue Powder

Odor Odorless

Solubility

Insoluble in water, acetone,

and ethanol. Slightly soluble in

hot chloroform and pyridine.

Engineering Controls and Personal Protective
Equipment (PPE)
Proper engineering controls and PPE are mandatory to minimize exposure when handling Vat
Blue 6.
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Control / Equipment Specification Citation

Engineering Controls

Work should be conducted in a

chemical fume hood. Use

process enclosures or local

exhaust ventilation to control

airborne levels. An eyewash

station and safety shower must

be readily accessible.

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles.

Hand Protection

Wear appropriate protective

rubber gloves to prevent skin

exposure.

Skin and Body Protection

Wear appropriate protective

clothing to minimize skin

contact.

Respiratory Protection

An approved respirator must

be worn when handling the

powder, especially when dust

generation is likely.

Procedural Guidance: Handling and Storage
Handling Protocol:

Preparation: Ensure all required engineering controls are operational and all personnel are

wearing the specified PPE before handling.

Dispensing: Minimize dust generation and accumulation during handling. Avoid creating

dusty conditions.

Operation: Avoid all contact with eyes, skin, and clothing. Avoid ingestion and inhalation.
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Post-Handling: Wash hands and any exposed skin thoroughly after handling. Contaminated

clothing must be removed and washed before reuse.

Storage Protocol:

Container: Store in tightly closed, light-resistant containers.

Environment: Keep in a cool, dry place.

Incompatibilities: Store away from strong oxidizing and reducing agents, and avoid excess

heat.

Emergency Procedures and First Aid
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Exposure Route First Aid Protocol Citation

Inhalation

Remove the individual from

exposure to fresh air

immediately. If breathing is

difficult, administer oxygen. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

Skin Contact

Flush skin with plenty of soap

and water. If irritation develops

or persists, seek medical aid.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

Ingestion

If the victim is conscious and

alert, give 2-4 cupfuls of milk or

water. Do not induce vomiting.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

Accidental Release and Disposal Plan
Spill Cleanup Protocol:

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: Prevent the further spread of the powder. Avoid generating dust.
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Clean-up: Carefully vacuum or sweep up the material. Place the collected material into a

suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Preparation & Assessment

Containment & Cleanup

Final Steps

Spill Detected

Assess Situation
(Size & Hazard)

Don Appropriate PPE
(Respirator, Goggles, Gloves)

Contain Spill
(Prevent Spread)

Clean Up Spill
(Vacuum or Sweep)

Package Waste in
Labeled Container

Decontaminate Spill Area Dispose of Waste per Regulations

Report Incident
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Caption: Workflow for handling a Vat Blue 6 chemical spill.

Disposal Plan: Chemical waste generators are required to determine if a discarded chemical is

classified as a hazardous waste. Spent solvent still bottoms from the manufacturing of vat dyes

are listed as hazardous wastes under the Resource Conservation and Recovery Act (RCRA).

Classification: Treat all Vat Blue 6 waste as hazardous unless determined otherwise by a

formal waste classification.

Collection: Collect waste material in a suitable, sealed, and clearly labeled container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.

Always consult and adhere to all applicable federal, state, and local hazardous waste

regulations to ensure complete and accurate classification and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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